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Compound of Interest

Compound Name: 4-Acetyl-3-methylpyridine

CAS No.: 82352-00-9

Cat. No.: B1601820

Get Quote

CAS: 37404-58-9 | FEMA: 3968 | Formula: C₈H₉NO

Executive Summary
This technical guide details the Nuclear Magnetic Resonance (NMR) spectral characteristics of

4-Acetyl-3-methylpyridine (also known as 3-methyl-4-acetylpyridine). A critical intermediate in

the synthesis of bisphosphonate pharmaceuticals (e.g., risedronate) and a recognized flavoring

agent (FEMA 3968), this molecule presents a unique spectroscopic challenge due to the steric

and electronic interplay between the vicinal acetyl and methyl groups.

This document is designed for analytical chemists and process scientists. It moves beyond

simple data listing to explain the causality of the signals, providing a robust, self-validating

framework for structural confirmation.

Structural Analysis & Electronic Basis
To accurately interpret the spectrum, one must first model the electronic environment. The

pyridine ring acts as a
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-deficient heteroaromatic system, while the substituents introduce competing effects:

Nitrogen Anisotropy: The ring nitrogen exerts a strong deshielding effect on the

-protons (H2 and H6), shifting them downfield (>8.0 ppm).

4-Acetyl Group (EWG): Through resonance, the carbonyl group withdraws electron density

from the ring, particularly deshielding the ortho positions (H3 and H5). However, C3 is

substituted.[1]

3-Methyl Group (EDG): This group donates electron density via hyperconjugation.

Steric Orthogonality: The ortho relationship between the methyl (C3) and acetyl (C4) groups

forces the acetyl moiety to rotate out of planarity with the pyridine ring. This reduces the

conjugation efficiency of the carbonyl, potentially causing the acetyl methyl protons to appear

slightly more upfield than in planar analogs due to reduced anisotropy.

Experimental H NMR Characterization
Solvent: Chloroform-d (

) | Frequency: 300-400 MHz (Recommended)

The proton spectrum is defined by three distinct aromatic signals and two aliphatic singlets.

The integration ratio must be 1:1:1:3:3.

Table 1: H NMR Chemical Shift Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/TW/zh/technical-documents/technical-article/analytical-chemistry/nuclear-magnetic-resonance/1h-nmr-and-13c-nmr-chemical-shifts-of-impurities-chart
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Assignment
Shift (

ppm)
Multiplicity Integration

Coupling (

Hz)

Structural
Justificatio
n

H2 8.55 - 8.65 Singlet (s) 1H -

-position to

Nitrogen;

deshielded.

Appears as a

singlet due to

lack of

adjacent

protons

(small

possible).

H6 8.45 - 8.55 Doublet (d) 1H

-position to

Nitrogen;

coupled to

H5.

H5 7.40 - 7.55 Doublet (d) 1H

-position;

shielded

relative to

-protons.

Coupled to

H6.

Acetyl-CH 2.55 - 2.65 Singlet (s) 3H -

-to-Carbonyl.

Typical

methyl

ketone shift.

Ring-CH 2.40 - 2.50 Singlet (s) 3H - Attached

directly to

aromatic ring.

Slightly
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shielded

relative to

acetyl methyl.

Note on Variability: Chemical shifts in pyridine derivatives are highly concentration-dependent in

due to aggregation. In DMSO-

, signals may shift downfield due to hydrogen bonding with the solvent.

C NMR & 2D Correlation
Confirmation of the structure requires verifying the carbon backbone, particularly the ketone

carbonyl and the quaternary carbons.

Table 2: C NMR Chemical Shift Data
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Carbon Type
Shift (

ppm)
Diagnostic Feature

Carbonyl (C=O) 198.0 - 202.0
Most downfield signal;

confirms ketone functionality.

C2 (

-CH)
148.0 - 152.0

High intensity CH; correlates to

H2 in HSQC.

C6 (

-CH)
145.0 - 149.0

High intensity CH; correlates to

H6 in HSQC.

C4 (Quaternary) 140.0 - 145.0

Weak intensity; HMBC

correlation to Acetyl-CH

.

C3 (Quaternary) 130.0 - 135.0

Weak intensity; HMBC

correlation to Ring-CH

.

C5 (

-CH)
120.0 - 125.0 Correlates to H5.

Acetyl-CH 28.0 - 30.0 Aliphatic region.

Ring-CH 18.0 - 21.0
Aliphatic region; typically more

upfield than acetyl methyl.

Self-Validating Assignment Protocol
To ensure scientific integrity, do not rely solely on 1D shifts. Use this logic flow to validate the

isomer (distinguishing it from 2-acetyl-3-methylpyridine, etc.):

The H2 Singlet Test: Look for the sharp singlet around 8.6 ppm. If all aromatic protons are

doublets or multiplets, the substituent pattern is incorrect (e.g., a 2,3-substitution would show
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three coupled protons). The singlet confirms the isolated proton between N and the Methyl

group.

The H5-H6 Coupling: The doublet at ~8.5 ppm (H6) must share a coupling constant (~5 Hz)

with the doublet at ~7.5 ppm (H5).

HMBC Connectivity (The Gold Standard):

The Acetyl-CH

protons must show a long-range correlation to the Carbonyl carbon (~200 ppm).

The Ring-CH

protons must show a correlation to C2 and C4, but not the carbonyl.

Structural Elucidation Workflow
The following diagram illustrates the logical decision tree for confirming the identity of 4-Acetyl-
3-methylpyridine from raw spectral data.
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Figure 1: Logic flow for the spectroscopic validation of 4-Acetyl-3-methylpyridine.
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Experimental Protocol: Sample Preparation
To reproduce the values cited above and minimize solvent-solute interactions:

Mass: Weigh 10-15 mg of the sample (liquid or low-melting solid).

Solvent: Add 0.6 mL of CDCl

(99.8% D) containing 0.03% TMS (Tetramethylsilane) as an internal reference.

Why TMS? Pyridine derivatives can shift the residual CHCl

peak; an internal standard is mandatory.

Filtration: If the sample appears cloudy (common with hygroscopic pyridines), filter through a

small plug of glass wool directly into the NMR tube.

Acquisition:

Pulse Angle: 30°

Relaxation Delay (D1):

2.0 seconds (essential for accurate integration of the methyl singlets).

Scans: 16 (minimum).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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